Cas no 2094389-96-3 (N-[cyano(2,3-dichlorophenyl)methyl]-2-(methylsulfamoyl)acetamide)

• Product Name: N-[cyano(2,3-dichlorophenyl)methyl]-2-(methylsulfamoyl)acetamide
• CAS No: 2094389-96-3
• MF: C₁₁H₁₁Cl₂N₃O₃S
• MW: 336.194339036942
• CID: 6154444
• PubChem ID: 122148896
• Update Time: 2025-07-01

N-[cyano(2,3-dichlorophenyl)methyl]-2-(methylsulfamoyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[cyano(2,3-dichlorophenyl)methyl]-2-(methylsulfamoyl)acetamide
• Z1362308410
• N-[cyano-(2,3-dichlorophenyl)methyl]-2-(methylsulfamoyl)acetamide
• 2094389-96-3
• AKOS033290246
• EN300-6544745

• Inchi： 1S/C11H11Cl2N3O3S/c1-15-20(18,19)6-10(17)16-9(5-14)7-3-2-4-8(12)11(7)13/h2-4,9,15H,6H2,1H3,(H,16,17)
• InChI Key： PMILMKKSDCNOKB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(C#N)NC(CS(NC)(=O)=O)=O)Cl

Computed Properties

• Exact Mass: 334.9898178g/mol
• Monoisotopic Mass: 334.9898178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 107Ų

Additional information on N-[cyano(2,3-dichlorophenyl)methyl]-2-(methylsulfamoyl)acetamide

Comprehensive Overview of N-[cyano(2,3-dichlorophenyl)methyl]-2-(methylsulfamoyl)acetamide (CAS No. 2094389-96-3)

The compound N-[cyano(2,3-dichlorophenyl)methyl]-2-(methylsulfamoyl)acetamide, identified by its CAS number 2094389-96-3, is a specialized organic molecule with a unique structural framework. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its distinctive cyano and sulfamoyl functional groups, which contribute to its potential bioactivity. Researchers are particularly interested in its applications as a synthon (building block) for designing novel drug candidates or crop protection agents. The presence of the 2,3-dichlorophenyl moiety further enhances its versatility in molecular interactions.

In recent years, the demand for highly functionalized acetamide derivatives like N-[cyano(2,3-dichlorophenyl)methyl]-2-(methylsulfamoyl)acetamide has surged, driven by advancements in targeted drug discovery and green chemistry. A growing number of studies focus on optimizing its synthesis to improve yield and purity, addressing common challenges such as regioselectivity and byproduct formation. The compound’s methylsulfamoyl group is particularly noteworthy, as it often enhances solubility and bioavailability—a critical factor in modern medicinal chemistry.

The CAS 2094389-96-3 compound is also a subject of interest in computational chemistry, where molecular docking and QSAR (Quantitative Structure-Activity Relationship) studies predict its binding affinity to specific biological targets. These in silico approaches help researchers prioritize experimental validation, reducing time and costs in early-stage development. Furthermore, the compound’s cyano(2,3-dichlorophenyl)methyl segment has been explored for its potential role in modulating enzyme inhibition, making it a candidate for kinase inhibitors or GABA receptor modulators.

From an industrial perspective, N-[cyano(2,3-dichlorophenyl)methyl]-2-(methylsulfamoyl)acetamide aligns with the rising trend of sustainable synthetic routes. Companies are increasingly adopting catalytic methods and flow chemistry to produce such compounds with minimal waste. This shift resonates with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in reducing hazardous chemical usage. As a result, patents and publications featuring this compound often emphasize atom economy and renewable feedstocks.

Another hot topic linked to this compound is its potential in precision agriculture. Researchers are investigating whether its structural features could be leveraged to develop next-generation herbicides or pesticides with lower environmental persistence. The 2,3-dichlorophenyl group, for instance, is known to interact with plant-specific enzymes, offering selectivity advantages. Such applications are critical amid growing concerns about food security and climate-resilient crops.

In summary, CAS 2094389-96-3 represents a multifaceted compound with promising applications across life sciences and material innovation. Its synthesis, properties, and derivatives continue to inspire interdisciplinary research, bridging gaps between academia and industry. For those seeking deeper insights, resources like Reaxys and SciFinder provide extensive data on its physicochemical characteristics and reported bioactivities.